Cas no 2171603-89-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid)
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid
- EN300-1483141
- 2171603-89-5
- 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid
-
- Inchi: 1S/C27H34N2O6/c1-17(2)14-18(26(31)32)15-28-25(30)24(12-13-34-3)29-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: SCFNXFQIMGKDAW-UHFFFAOYSA-N
- SMILES: O(C(NC(CCOC)C(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 114Ų
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483141-1.0g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1483141-50mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483141-100mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1483141-250mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1483141-500mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1483141-1000mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1483141-2500mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1483141-5000mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1483141-10000mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-4-methylpentanoic acid |
2171603-89-5 | 10000mg |
$14487.0 | 2023-09-28 |
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid
Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171603-89-5)
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171603-89-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-Lys(Mmt)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methoxybenzyl (Mmt) protecting group, makes it an essential building block in the development of advanced therapeutic agents.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, which helps maintain the integrity of the growing peptide chain. The Mmt group, on the other hand, provides additional protection for the side chain of lysine, ensuring that it remains unreactive during the synthesis process. This dual protection strategy is particularly valuable in the synthesis of complex peptides and proteins, where precise control over reactivity is essential.
Recent research has highlighted the importance of Fmoc-Lys(Mmt)-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promise in treating a range of diseases, including cancer and neurodegenerative disorders. The ability to precisely control the structure and reactivity of these peptides using Fmoc-Lys(Mmt)-OH has opened new avenues for drug discovery and development.
In addition to its use in peptide synthesis, Fmoc-Lys(Mmt)-OH has also been explored for its potential in protein engineering. A study published in Bioconjugate Chemistry reported the successful use of this compound to modify proteins for improved therapeutic properties. By attaching specific functional groups to proteins using Fmoc-Lys(Mmt)-OH, researchers were able to enhance the solubility, stability, and targeting capabilities of these proteins. This approach has significant implications for the development of protein-based therapeutics, which are increasingly being used to treat a variety of medical conditions.
The physical and chemical properties of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 535.63 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic reactions. Its high purity and stability under standard laboratory conditions make it a reliable reagent for both academic research and industrial applications.
The synthetic route for Fmoc-Lys(Mmt)-OH involves several well-established steps. Initially, L-lysine is protected with the Fmoc group using diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). Subsequently, the Mmt group is introduced to protect the ε-amino group of lysine using methoxybenzyl chloride and triethylamine. The final product is obtained through purification by column chromatography or recrystallization techniques. This synthetic protocol ensures high yields and purity, making Fmoc-Lys(Mmt)-OH readily available for various applications.
In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171603-89-5) is a versatile and essential compound in modern chemical biology and medicinal chemistry. Its unique properties make it an indispensable tool for peptide synthesis, protein engineering, and drug development. As research continues to advance, the applications of this compound are likely to expand further, contributing to significant breakthroughs in healthcare and biotechnology.
2171603-89-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)